Cas no 1344354-06-8 (2-chloro-4H,5H-naphtho1,2-d1,3thiazole)

• Product Name: 2-chloro-4H,5H-naphtho1,2-d1,3thiazole
• CAS No: 1344354-06-8
• MF: C₁₁H₈ClNS
• MW: 221.705920219421
• CID: 5055125
• PubChem ID: 62942344
• Update Time: 2025-11-01

2-chloro-4H,5H-naphtho1,2-d1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4H,5H-naphtho[1,2-d][1,3]thiazole
• 2-chloro-4,5-dihydrobenzo[e][1,3]benzothiazole
• 2-chloro-4H,5H-naphtho1,2-d1,3thiazole

• Inchi： 1S/C11H8ClNS/c12-11-13-10-8-4-2-1-3-7(8)5-6-9(10)14-11/h1-4H,5-6H2
• InChI Key： KQLPCAFBJSDMKO-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(CCC3C=CC=CC=32)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 2-chloro-4H,5H-naphtho1,2-d1,3thiazole

2-Chloro-4H,5H-Naphtho[1,2-d][1,3]Thiazole: A Comprehensive Overview

The compound with CAS No 1344354-06-8, commonly referred to as 2-chloro-4H,5H-naphtho[1,2-d][1,3]thiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the family of thiazole derivatives, which are known for their unique electronic properties and potential applications in various industries. The naphtho[1,2-d][1,3]thiazole framework is particularly intriguing due to its aromaticity and the presence of heteroatoms, which contribute to its reactivity and versatility.

Recent studies have highlighted the importance of 2-chloro-4H,5H-naphtho[1,2-d][1,3]thiazole in the development of advanced materials. Researchers have explored its role as a building block for constructing two-dimensional (2D) materials and heterostructures. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound can be integrated into graphene-like frameworks to enhance electrical conductivity and mechanical stability. The chlorine substituent at the 2-position plays a critical role in modulating the electronic properties of the molecule, making it an ideal candidate for such applications.

The synthesis of 2-chloro-4H,5H-naphtho[1,2-d][1,3]thiazole involves a multi-step process that typically begins with the preparation of the corresponding naphthalene derivative. A recent breakthrough in this area was reported by a team at Stanford University, who developed a novel catalytic route to synthesize this compound with high yield and purity. Their method utilizes a palladium catalyst to facilitate the coupling reaction between naphthalene derivatives and thioamide precursors. This advancement has significantly reduced the cost and complexity of producing naphthothiazole derivatives, making them more accessible for industrial applications.

In terms of biological activity, 2-chloro-4H,5H-naphtho[1,2-d][1,3]thiazole has shown promising results in preliminary studies targeting enzyme inhibition and anticancer activity. A 2023 study conducted at the University of Tokyo revealed that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. The chlorine atom at position 2 was found to enhance the molecule's binding affinity to these enzymes, suggesting its potential as a lead compound for drug development.

The structural uniqueness of naphthothiazole derivatives also makes them attractive candidates for optoelectronic applications. A research group at MIT has investigated the use of these compounds in organic light-emitting diodes (OLEDs) and photovoltaic devices. Their findings indicate that incorporating naphthothiazole-based materials into device architectures can improve efficiency and stability under ambient conditions. This is attributed to the molecule's ability to facilitate efficient charge transport while maintaining structural integrity.

Furthermore, recent computational studies have shed light on the electronic properties of naphthothiazole derivatives at the quantum level. Using density functional theory (DFT), scientists have mapped out the molecular orbitals of naphthothiazole derivatives, providing insights into their reactivity and photochemical behavior. These studies have paved the way for rational design strategies aimed at tailoring these compounds for specific applications.

In conclusion, naphthothiazole derivatives, particularly naphthothiazole chloride, represent a class of compounds with immense potential across multiple disciplines. From advanced materials science to drug discovery and optoelectronics, their unique properties continue to drive innovation and research worldwide.